Cas no 214360-44-8 (4-Cyanophenylboronic acid, neopentyl glycol ester)

• Product Name: 4-Cyanophenylboronic acid, neopentyl glycol ester
• CAS No: 214360-44-8
• MF: C₁₂H₁₄BNO₂
• MW: 215.056063175201
• MDL: MFCD10699688
• CID: 828794
• Update Time: 2025-05-26

4-Cyanophenylboronic acid, neopentyl glycol ester Chemical and Physical Properties

Names and Identifiers

• 4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile
• 4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)BENZONITRILE (Related Reference)
• 4-Cyanophenylboronic acid, neopentyl glycol ester
• 2-(4-cyanophenyl)-5,5-dimethyl[1,3,2]dioxborinane
• 2-(4-Cyanophenyl)-5,5-dimethyl-1,3,2-dioxaborinane
• 5,5-dimethyl-2-(4-cyano)phenyl-1,3,2-dioxaborinane

• MDL： MFCD10699688
• Inchi： 1S/C12H14BNO2/c1-12(2)8-15-13(16-9-12)11-5-3-10(7-14)4-6-11/h3-6H,8-9H2,1-2H3
• InChI Key： BAIHMVOJDPTWSS-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C#N)=CC=2)OCC(C)(C)C1

Computed Properties

• Exact Mass: 215.11200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 42.25000
• LogP: 1.32648

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-Cyanophenylboronic acid, neopentyl glycol ester

4-Cyanophenylboronic acid, neopentyl glycol ester (CAS No. 214360-44-8): An Overview

4-Cyanophenylboronic acid, neopentyl glycol ester (CAS No. 214360-44-8) is a versatile compound with significant applications in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique boronic acid and neopentyl glycol ester functionalities, has gained considerable attention due to its potential in various chemical reactions and its role in the development of novel pharmaceuticals.

The molecular structure of 4-Cyanophenylboronic acid, neopentyl glycol ester consists of a phenyl ring substituted with a cyano group and a boronic acid moiety, which is further esterified with neopentyl glycol. This combination of functional groups imparts the compound with unique reactivity and stability properties, making it an attractive reagent for Suzuki-Miyaura coupling reactions and other palladium-catalyzed cross-couplings.

In recent years, the use of boronic acids and their derivatives has become increasingly prevalent in the synthesis of complex organic molecules, particularly in the pharmaceutical industry. The Suzuki-Miyaura coupling reaction, which involves the coupling of an aryl or vinyl boronic acid with an aryl or vinyl halide or pseudohalide, is one of the most widely used methods for constructing carbon-carbon bonds. 4-Cyanophenylboronic acid, neopentyl glycol ester serves as an excellent substrate for this reaction due to its high reactivity and stability under typical coupling conditions.

Beyond its utility in synthetic chemistry, 4-Cyanophenylboronic acid, neopentyl glycol ester has shown promise in the development of new therapeutic agents. The presence of the cyano group can influence the pharmacological properties of molecules, such as their solubility, metabolic stability, and binding affinity to biological targets. Additionally, the boronic acid functionality can be exploited for targeted drug delivery and prodrug strategies.

Recent studies have explored the use of boronic acids in the design of prodrugs that can be activated by specific enzymes or environmental conditions within the body. For example, boronic acids can undergo hydrolysis to form phenols or alcohols under physiological conditions, which can enhance the bioavailability and efficacy of drugs. The esterification with neopentyl glycol in 4-Cyanophenylboronic acid, neopentyl glycol ester further modulates its reactivity and solubility properties, making it a valuable candidate for such applications.

In addition to its applications in drug development, 4-Cyanophenylboronic acid, neopentyl glycol ester has been investigated for its potential in materials science. Boronic acids are known to form dynamic covalent bonds with diols, which can be utilized to create self-healing materials and stimuli-responsive systems. The unique properties of this compound make it a promising candidate for developing advanced materials with tunable mechanical and chemical properties.

The synthesis of 4-Cyanophenylboronic acid, neopentyl glycol ester typically involves several steps. One common approach is to start with 4-cyanophenylboronic acid and react it with neopentyl glycol in the presence of a suitable catalyst and base. This reaction yields the desired ester product with high purity and yield. The choice of catalyst and reaction conditions can significantly impact the efficiency and selectivity of the synthesis process.

To ensure the quality and reliability of 4-Cyanophenylboronic acid, neopentyl glycol ester, rigorous analytical methods are employed during its production and characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used to confirm the identity and purity of the compound. These methods provide detailed information about the molecular structure and any potential impurities that may affect its performance in various applications.

In conclusion, 4-Cyanophenylboronic acid, neopentyl glycol ester (CAS No. 214360-44-8) is a multifunctional compound with broad applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups makes it an invaluable reagent for Suzuki-Miyaura coupling reactions and a promising candidate for drug development and advanced materials design. As research in these areas continues to advance, the importance of compounds like 4-Cyanophenylboronic acid, neopentyl glycol ester is likely to grow further.